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Compound of Interest

Compound Name: N(6)-carboxymethyllysine

Cat. No.: B555349 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides essential, step-by-step procedures for the safe

disposal of N(6)-carboxymethyllysine (CML), a widely studied advanced glycation end

product (AGE). Adherence to these protocols is crucial for maintaining a safe research

environment.

Immediate Safety and Handling Precautions
According to its Safety Data Sheet (SDS), N(6)-carboxymethyllysine is not classified as a

hazardous substance and has a low hazard rating. However, standard laboratory safety

practices should always be observed.

Personal Protective Equipment (PPE): Wear standard laboratory attire, including a lab coat,

safety glasses, and gloves.

Engineering Controls: Ensure adequate ventilation in the work area.

First Aid Measures:

Inhalation: Move to fresh air. If any symptoms arise, consult a doctor.

Skin Contact: The product is generally not irritating to the skin. Wash with soap and water.

Eye Contact: Rinse opened eyes for several minutes under running water.
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Ingestion: If symptoms persist, seek medical advice.

Chemical and Physical Properties
A summary of the key chemical and physical properties of N(6)-carboxymethyllysine is

provided in the table below for easy reference.

Property Value Reference

Molecular Formula C8H16N2O4 [1][2][3]

Molecular Weight 204.22 g/mol [4][2][3]

CAS Number 5746-04-3 [2]

Appearance Solid

Water Hazard Class 1 (Slightly hazardous for water)

Step-by-Step Disposal Protocol
While N(6)-carboxymethyllysine is not classified as hazardous, it is designated as slightly

hazardous to water. Therefore, the primary goal of the disposal procedure is to prevent its entry

into sewer systems and waterways.

Containment of Spills: In the event of a spill, contain the material to prevent it from

spreading.

Mechanical Cleanup: For solid N(6)-carboxymethyllysine, carefully sweep or vacuum the

material. Use non-sparking tools if the substance is a fine powder. For small liquid spills,

absorb with an inert material (e.g., sand, vermiculite).

Collection: Place the collected material into a clearly labeled, sealed container for waste

disposal.

Decontamination: Clean the spill area with soap and water, collecting the cleaning materials

for disposal.
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Waste Disposal: Dispose of the contained waste in accordance with local, state, and federal

regulations for non-hazardous chemical waste. Do not allow the product or large quantities of

it to reach ground water, water courses, or sewage systems. Contact a licensed professional

waste disposal service to ensure proper disposal.

Experimental Workflow: Disposal of N(6)-
Carboxymethyllysine
The logical flow for the proper disposal of N(6)-carboxymethyllysine is illustrated below. This

workflow emphasizes the key decision points and actions required to ensure safe and

compliant disposal.
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Disposal of N(6)-Carboxymethyllysine

Start: N(6)-Carboxymethyllysine Waste

Assess Hazard
(Non-hazardous solid)

Is there a spill?

Contain and clean up spill mechanically

Yes

Collect waste in a labeled, sealed container

No

Prevent entry into water systems

Dispose as non-hazardous chemical waste via licensed service

End: Disposal Complete

Click to download full resolution via product page

Figure 1. Logical workflow for the proper disposal of N(6)-carboxymethyllysine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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